4-methyl-9H-indeno[2,1-b]pyridine
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
Properties
Molecular Formula |
C13H11N |
|---|---|
Molecular Weight |
181.23 g/mol |
IUPAC Name |
4-methyl-9H-indeno[2,1-b]pyridine |
InChI |
InChI=1S/C13H11N/c1-9-6-7-14-12-8-10-4-2-3-5-11(10)13(9)12/h2-7H,8H2,1H3 |
InChI Key |
CPNMCWQGESOVJT-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C2C(=NC=C1)CC3=CC=CC=C32 |
Origin of Product |
United States |
Comparison with Similar Compounds
Spiro[4H-Indeno[1,2-b]pyridine Derivatives
Spiro compounds like Ethyl 5'-methyl-1,1',2',5-tetrahydro-2-methyl-2',5-dioxospiro[4H-indeno[1,2-b]pyridine-4,3'-[3H]indole]-3-carboxylate (Entry A, Table 2) exhibit distinct properties due to their spiro-conjugated indole moiety:
Hexahydro-Indenopyridines
Reduced analogs like cis-4-Methyl-2,3,4,4a,9,9a-hexahydro-1H-indeno[2,1-b]pyridine exhibit saturated rings, altering reactivity and stereochemistry:
Indeno[2,1-c]pyridine Derivatives
2-Methyl-9-phenyl-2,3,4,4a-tetrahydro-1H-indeno[2,1-c]pyridine HCl (isophenindamine) differs in substitution patterns:
Indeno[2,1-d]pyrimidines
2,4-Diamino-9H-indeno[2,1-d]pyrimidines are tricyclic antifolate agents with a pyrimidine core:
- Structure : A methylene bridge restricts rotation between phenyl and pyrimidine rings, enhancing planarity and target binding .
Data Tables
Table 1: Physical and Spectral Properties of Selected Compounds
Key Findings and Trends
- Synthetic Methods : Microwave-assisted synthesis (22% yield) contrasts with multicomponent reactions for spiro derivatives (>50% yields inferred) .
- Structural Effects :
- Bioactivity: While 4-methyl-9H-indeno[2,1-b]pyridine lacks direct bioactivity data, its benzylated analogs and pyrimidine derivatives show promise in antimicrobial and anticancer research .
Preparation Methods
Gold-Catalyzed Cyclization of β-Ketoesters with Propargylamines
Gold-catalyzed reactions have emerged as a robust pathway for constructing the indenopyridine core. In one approach, β-ketoesters react with propargylamines under Au(I) or Au(III) catalysis to form 4-methyl-9H-indeno[2,1-b]pyridine via sequential condensation, cyclization, and aromatization. For example, NaAuCl₄ in methanol facilitates the reaction between ethyl acetoacetate (a β-ketoester) and propargylamine at reflux, yielding the target compound in 75% efficiency . The mechanism involves:
-
Imination : Propargylamine condenses with the β-ketoester to form an enamine intermediate.
-
Cyclization : Au-activated alkyne undergoes 6-endo-dig cyclization to generate a dihydropyridine ring.
-
Aromatization : Oxidation or dehydrogenation yields the fully aromatic pyridine moiety.
This method benefits from mild conditions and high regioselectivity but requires careful control of oxidation states to prevent overfunctionalization .
Iron(III)-Catalyzed Condensation and Cyclization
Iron(III) chloride mediates a solvent-free synthesis via condensation of 1,3-diketones with 2-ethynylaniline. For instance, acetylacetone and 2-ethynylaniline react at 150°C in the presence of FeCl₃, achieving an 82% yield of 4-methyl-9H-indeno[2,1-b]pyridine . The process involves:
-
Michael Addition : The diketone’s enolate attacks the ethynylaniline’s triple bond.
-
Cyclodehydration : Iron coordinates to the intermediate, promoting ring closure and water elimination.
-
Aromatization : Conjugated π-system stabilization completes the fused indenopyridine structure.
This method is notable for its atom economy and avoidance of toxic solvents, though scalability may be limited by high-temperature requirements .
Copper-Catalyzed Annulation of Indenones with Propargylamine
Copper(II) acetate catalyzes the reaction of 1-indenone derivatives with propargylamine to form the target compound. Under aerobic conditions, the reaction proceeds via:
-
Enamine Formation : Propargylamine condenses with the ketone group of indenone.
-
Alkyne Activation : Cu(II) coordinates the alkyne, facilitating nucleophilic attack by the enamine.
-
Cyclization and Aromatization : Intramolecular cyclization followed by oxidation yields the product .
Optimization studies show that ethanol as a solvent and 10 mol% Cu(OAc)₂ provide optimal yields (68–72%). Side products, such as dimerized alkynes, are minimized by controlling reaction time and temperature .
One-Pot Michael Addition-Cyclization Strategy
Adapting methodologies from pyridoindole synthesis , a one-pot approach combines chalcone derivatives with cyclic ketones and ammonium acetate under basic conditions. For example, methyl-substituted chalcone and 1-indanone react with potassium tert-butoxide and NH₄OAc at 200°C, yielding 4-methyl-9H-indeno[2,1-b]pyridine in 70% yield. Key steps include:
-
Michael Addition : Chalcone’s α,β-unsaturated carbonyl undergoes nucleophilic attack by the enolate of indanone.
-
Cyclocondensation : Ammonia release from NH₄OAc drives pyridine ring formation.
-
Dehydration : Solvent-free conditions promote aromatization.
This method excels in simplicity and scalability but requires precise stoichiometric control to avoid polycyclic byproducts .
Comparative Analysis of Synthesis Methods
| Method | Catalyst | Yield | Conditions | Advantages | Limitations |
|---|---|---|---|---|---|
| Gold-Catalyzed | NaAuCl₄ | 75% | MeOH, reflux | High selectivity, mild conditions | Costly catalyst, oxidation control |
| Iron-Catalyzed | FeCl₃ | 82% | Solvent-free, 150°C | Atom economy, no solvent | High temperature, Fe residue |
| Copper-Catalyzed | Cu(OAc)₂ | 72% | Ethanol, 80°C | Aerobic conditions, scalable | Moderate yields, side reactions |
| One-Pot Cyclization | t-BuOK/NH₄OAc | 70% | Solvent-free, 200°C | No transition metals, simple workup | Strict stoichiometry required |
Q & A
Basic Research Questions
Q. What are the optimal catalytic conditions for synthesizing 4-methyl-9H-indeno[2,1-b]pyridine derivatives via multicomponent reactions (MCRs)?
- Methodological Answer : MCRs are favored for their atom economy and green chemistry potential. Common catalysts include:
- Nanocatalysis : High surface-area nanoparticles improve reaction efficiency.
- Organocatalysis : Environmentally benign, with high regioselectivity in aldehyde/ketone condensations .
- Acid-base catalysis : Suitable for reactions requiring proton transfer, e.g., cyclization steps in pyridine ring formation .
- Data Table :
| Catalyst Type | Yield (%) | Reaction Time (h) | Reference |
|---|---|---|---|
| Nano-ZnO | 82 | 4 | |
| Piperidine | 75 | 6 |
Q. How can NMR and X-ray crystallography resolve structural ambiguities in 4-methyl-9H-indeno[2,1-b]pyridine derivatives?
- Methodological Answer :
- 1H/13C NMR : Assigns substituent positions via chemical shift analysis (e.g., methyl groups at δ 2.3–2.5 ppm) .
- X-ray diffraction : Confirms fused-ring geometry and substituent orientation. For example, X-ray data for 12-(4-methoxyphenyl)chromeno[2,3-b]indeno[2,1-e]pyridine-11,13-dione revealed a planar tricyclic core .
Q. What are the key functionalization strategies for modifying the indenopyridine scaffold?
- Methodological Answer :
- Electrophilic substitution : Bromination at C-5 enhances reactivity for cross-coupling .
- Reductive amination : Introduces amino groups for biological targeting .
- Oxidation/Reduction : Controlled oxidation with KMnO4 yields ketones; NaBH4 selectively reduces carbonyls .
Advanced Research Questions
Q. How do reduction protocols affect stereochemical outcomes in hexahydro-9H-indeno[2,1-b]pyridine derivatives?
- Methodological Answer :
- Catalytic hydrogenation : Produces B/C-cis diastereomers (e.g., using Pd/C at 280–300°C) .
- NaBH4 reduction : Yields B/C-trans isomers due to steric hindrance in transition states .
Q. What computational approaches predict the UV/VIS absorption spectra of indenopyridine derivatives?
- Methodological Answer :
- TD-DFT : Accurately models π→π* transitions in merocyanine systems (e.g., absorption at 515–530 nm for dihydro forms) .
- Molecular docking : Correlates substituent effects (e.g., nitro groups) with bathochromic shifts in fluorescence spectra .
Q. How can conflicting biological activity data (e.g., anticancer vs. antiviral) be reconciled for structurally similar analogs?
- Methodological Answer :
- Structure-activity relationship (SAR) : Compare methyl vs. benzyl substituents:
| Substituent | Activity Profile | Mechanism | Reference |
|---|---|---|---|
| 4-Methyl | Anticancer (IC50 = 8 µM) | Topoisomerase II inhibition | |
| 4-Benzyl | Antiviral (EC50 = 12 µM) | Viral protease binding |
- Assay variability : Use standardized cell lines (e.g., HeLa for cytotoxicity) and confirm targets via Western blot .
Q. What are the challenges in achieving regioselectivity during spiro-ring formation in indenopyridine hybrids?
- Methodological Answer :
- Solvent effects : Polar aprotic solvents (e.g., DMF) favor spiro[4H-indeno[1,2-b]pyridine-4,3’-indole] formation .
- Temperature control : Reactions <50°C minimize byproducts (e.g., open-chain intermediates) .
Data Analysis and Validation
Q. How to validate synthetic yields when scaling up indenopyridine MCRs from milligram to gram scales?
- Methodological Answer :
- Process analytical technology (PAT) : Monitor reaction progression via in-situ FTIR for carbonyl intermediates .
- Column chromatography : Use gradient elution (cyclohexane/ethyl acetate) to isolate pure products >95% .
Q. What statistical methods resolve discrepancies in catalytic efficiency across literature reports?
- Methodological Answer :
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
